Cas no 136518-04-2 (6-Methoxy-2-methylpyrimidine-4-carboxylic acid)

• Product Name: 6-Methoxy-2-methylpyrimidine-4-carboxylic acid
• CAS No: 136518-04-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1021444
• PubChem ID: 19018484
• Update Time: 2025-05-21

6-Methoxy-2-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid,6-methoxy-2-methyl-(9CI)
• 6-methoxy-2-methylpyrimidine-4-carboxylic acid
• FCCBFMJPSZQKJK-UHFFFAOYSA-N
• 6-Methoxy-2-methylpyrimidine-4-carboxylic acid

• Inchi： 1S/C7H8N2O3/c1-4-8-5(7(10)11)3-6(9-4)12-2/h3H,1-2H3,(H,10,11)
• InChI Key： FCCBFMJPSZQKJK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=NC(C)=N1

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-Methoxy-2-methylpyrimidine-4-carboxylic acid

6-Methoxy-2-methylpyrimidine-4-carboxylic acid (CAS No. 136518-04-2)

6-Methoxy-2-methylpyrimidine-4-carboxylic acid, also known by its CAS registry number CAS No. 136518-04-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design.

The structure of 6-Methoxy-2-methylpyrimidine-4-carboxylic acid consists of a pyrimidine ring with substituents at positions 2, 4, and 6. Specifically, the 2-position bears a methyl group, the 4-position is substituted with a carboxylic acid group, and the 6-position carries a methoxy group. This unique substitution pattern contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of pyrimidine derivatives in various therapeutic areas, including anti-cancer, anti-inflammatory, and anti-viral drug development. For instance, researchers have explored the ability of 6-Methoxy-2-methylpyrimidine-4-carboxylic acid to inhibit key enzymes involved in cancer cell proliferation and metastasis. These findings underscore its potential as a lead compound for developing novel anti-cancer agents.

In addition to its pharmacological applications, CAS No. 136518-04-2 has also been investigated for its role in agricultural chemistry. Certain derivatives of this compound have shown promise as plant growth regulators and pesticides, offering a sustainable alternative to conventional chemical agents.

The synthesis of 6-Methoxy-2-methylpyrimidine-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound.

From a materials science perspective, the unique electronic properties of CAS No. 136518-04-2 make it a candidate for applications in organic electronics and optoelectronics. Researchers are actively exploring its potential as a component in light-emitting diodes (LEDs) and solar cells.

In conclusion, 6-Methoxy-2-methylpyrimidine-4-carboxylic acid (CAS No. 136518-04-2) is a versatile compound with a wide range of applications across multiple disciplines. Its continued exploration in cutting-edge research is expected to unlock new opportunities for its utilization in medicine, agriculture, and advanced materials.